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Compound of Interest

Compound Name: 3-Hydroxypropionitrile

Cat. No.: B137533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling protocols for 3-
Hydroxypropionitrile (CAS No. 109-78-4), also known as ethylene cyanohydrin. Adherence to

these guidelines is essential to ensure a safe laboratory environment and mitigate potential

risks associated with the use of this versatile chemical intermediate.

Chemical Identification and Physical Properties
3-Hydroxypropionitrile is a clear, colorless to very slightly yellow liquid.[1][2] It is a

combustible liquid that is miscible with water.[1][3][4]
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Property Value References

Molecular Formula C3H5NO [1][3][5]

Molecular Weight 71.08 g/mol [1]

Boiling Point
228 °C (442.4 °F) at 760

mmHg
[1][5]

Melting Point -46 °C (-50.8 °F) [1][5]

Flash Point 128 °C (262.4 °F) [1][5][6]

Autoignition Temperature 505 °C (941.0 °F) [1][6]

Density 1.0410 g/cm³ [1]

Vapor Pressure 0.1 mbar @ 20 °C [1][5]

Vapor Density 2.45 (Air = 1) [1][7]

Solubility Miscible in water [1][4]

Appearance
Clear, colorless to very slight

yellow liquid
[1][6]

Odor Weak or none reported [1][2][7]

Hazard Identification and GHS Classification
3-Hydroxypropionitrile is classified as a hazardous substance. The primary hazards include

skin and eye irritation, and potential for kidney damage upon repeated exposure.[1][6][8]
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Hazard GHS Classification Signal Word Hazard Statement

Skin Irritation Category 2 Warning
H315: Causes skin

irritation.[8]

Eye Irritation Category 2 Warning
H319: Causes serious

eye irritation.[8]

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 2 (Kidney) Warning

H373: May cause

damage to organs

(Kidneys) through

prolonged or repeated

exposure.[8][9]

Toxicological Data
Acute toxicity data indicates that 3-Hydroxypropionitrile has moderate to low toxicity via oral

and dermal routes.

Test Species Route Value References

LD50 Rat Oral 3200 mg/kg [3][5][6][10]

LD50 Mouse Oral 1800 mg/kg [6][11]

LD50 Rabbit Dermal 5 mL/kg [6]

LD50 Rabbit Dermal 5000 mg/kg [5][10][11]

Draize Test Rabbit Eye
500 mg

(Moderate)
[6]

Experimental Protocols
The following are representative methodologies for key toxicological assessments, based on

OECD and EPA guidelines.

Acute Oral Toxicity (Representative OECD 423 Protocol)
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The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of

animals to classify a substance's oral toxicity.[1][11]

Animal Selection: Healthy, young adult female rats are typically used.

Housing and Fasting: Animals are housed in controlled conditions and fasted prior to dosing.

[2]

Dose Administration: The substance is administered orally by gavage at one of the defined

starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg).[11]

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.[2]

Stepwise Procedure: The outcome of the first step determines the next dose level for a new

group of animals, progressively refining the toxicity estimate.[1]

Acute Dermal Toxicity (Representative OECD 402
Protocol)
This method assesses toxicity following a single dermal application.[12][13]

Animal Selection: Adult rats, typically females, are used.

Preparation: The day before the test, the fur is removed from the dorsal area of the trunk.

Application: The test substance is applied uniformly over the shaved area (at least 10% of

the body surface) and held in place with a porous gauze dressing for 24 hours.[12][14]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Body weight is recorded weekly.[12]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.[12]

Skin Irritation (Representative OECD 439 Protocol)
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This in vitro method uses a reconstructed human epidermis (RhE) model to assess skin

irritation potential.[6][7][15]

Tissue Preparation: Commercially available RhE models are equilibrated in a cell culture

incubator.[9]

Application: The test substance is applied topically to the surface of the RhE tissue.[15]

Exposure and Rinsing: After a defined exposure period, the substance is rinsed off.[9]

Incubation: The tissues are incubated for a post-exposure period to allow for the

development of cytotoxic effects.[9]

Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT). A

reduction in viability below a certain threshold indicates irritation potential.[7][15]

Eye Irritation (Representative OECD 405 Protocol)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[16]

[17][18]

Animal Selection: Albino rabbits are typically used.[4]

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye. The other eye serves as a control.[4][17]

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application to score for corneal, iridial, and conjunctival effects.[4][17]

Evaluation: The severity and reversibility of the ocular lesions are assessed to determine the

irritation potential.[4]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure chemical

stability.
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Ventilation: Use with adequate general or local exhaust ventilation to keep airborne

concentrations low.[1][6]

Personal Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated

clothing before reuse.[1][6]

Avoid Contact: Avoid contact with eyes, skin, and clothing. Avoid ingestion and inhalation.[1]

[6]

Storage: Store in a cool, dry, well-ventilated place. Keep containers tightly closed.[6][16]

Store separately from incompatible materials.[4][16]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 3-Hydroxypropionitrile:

Eye Protection: Wear chemical splash goggles or safety glasses with side shields.[1][6][7]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing to prevent skin exposure.[1][5][6]

Respiratory Protection: If ventilation is inadequate, wear a NIOSH/MSHA-approved

respirator.[1][6][7]
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Handling 3-Hydroxypropionitrile
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Caption: Personal Protective Equipment (PPE) selection workflow for handling 3-
Hydroxypropionitrile.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[1][6]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid if irritation develops or persists.[1][6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid immediately.[1][6]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][6]
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Spill of 3-Hydroxypropionitrile Detected

Evacuate immediate area

Assess spill size
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Major
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3-Hydroxypropionitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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